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Compound of Interest

Compound Name: Allyltributylphosphonium chloride

CAS No.: 1530-48-9

Cat. No.: B1585832

Get Quote

Part 1: Executive Technical Summary
Allyltributylphosphonium Chloride (ATPC) is a quaternary phosphonium salt utilized

primarily as a phase transfer catalyst (PTC), a precursor for ionic liquids, and a reagent in

polymer synthesis. Unlike its ammonium counterparts, the phosphonium cation exhibits higher

thermal stability and distinct lipophilicity, which significantly alters its biological interaction

profile.

While standard Safety Data Sheets (SDS) classify ATPC primarily as a skin and eye irritant, a

deeper toxicological assessment reveals risks associated with mitochondrial accumulation and

membrane disruption due to its amphiphilic structure. Furthermore, improper handling can lead

to the release of toxic decomposition byproducts, including allyl chloride and phosphine oxides.

This guide moves beyond the GHS labels to provide a mechanistic understanding of ATPC

toxicity and rigorous protocols for its safe use in research and drug development environments.

Part 2: Chemical Identity & Physicochemical
Properties[1]
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CAS Number: 56633-86-6 (Primary Commercial/TCI); 1530-48-9 (Alternate/Isomer) Molecular

Formula:

Molecular Weight: 278.84 g/mol

Table 1: Physicochemical Data & Implications[1]
Property Value Technical Implication

Physical State Waxy Solid or Viscous Liquid
Highly dependent on purity

and water content.

Hygroscopicity High

Absorbs atmospheric moisture

rapidly; hydrolysis risk. Must

be handled under inert

atmosphere (Ar/N2) for high-

purity applications.

Solubility
Soluble in water, polar organic

solvents

Bioavailable in aqueous

media; poses aquatic toxicity

risks.

Lipophilicity (LogP) Estimated > 2.0 (Cation)

The tributyl chains facilitate

penetration of lipid bilayers,

increasing cytotoxicity

compared to short-chain

analogues.

Thermal Stability High (>250°C for cation)

Suitable for high-temp

catalysis, but decomposition

releases toxic phosphines.

Part 3: Toxicological Mechanisms
The toxicity of ATPC is not merely caustic; it is mechanistic. Understanding the Structure-

Activity Relationship (SAR) is crucial for predicting in vivo behavior.

The Cationic Surfactant Effect
The allyltributylphosphonium cation acts as a cationic surfactant. The positively charged

phosphorus center is attracted to the negatively charged glycoproteins and phospholipids on
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cell membranes. The lipophilic tributyl tails then insert into the lipid bilayer, causing:

Membrane Destabilization: Disruption of the membrane integrity.

Pore Formation: Leakage of cytosolic contents (LDH release).

Lysis: Cell death at high concentrations.

Mitochondrial Targeting
Phosphonium salts are lipophilic cations (DLCs). Unlike ammonium salts, the charge on the

phosphorus atom is more delocalized. This allows ATPC to pass through the plasma

membrane and accumulate within the mitochondria driven by the mitochondrial membrane

potential (

). Once inside, it can inhibit the Electron Transport Chain (ETC), leading to ATP depletion and
Reactive Oxygen Species (ROS) generation.

Visualization: Mechanism of Action
The following diagram illustrates the pathway from exposure to cellular toxicity.[1]
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Caption: Figure 1. Dual-toxicity mechanism of ATPC: Membrane lysis (high concentration) and

mitochondrial disruption (sub-lytic accumulation).

Part 4: Hazard Classification & Safety Data
While specific LD50 data for ATPC is often proprietary or extrapolated, the following

classification is derived from TCI and Sigma-Aldrich data for the substance and its close

analogues (Tributylphosphonium salts).

GHS Classification
Skin Irritation: Category 2 (Causes skin irritation).[2][3][4]
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Eye Irritation: Category 2A (Causes serious eye irritation).

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life) — Inferred from quaternary

phosphonium class data.

The "Hidden" Hazard: Hydrolysis
Crucial Warning: In the presence of strong acids or extreme heat, the allyl group can potentially

cleave or react. While the salt itself is stable, degradation can theoretically release Allyl

Chloride (a known carcinogen and neurotoxin) or Tributylphosphine (pyrophoric, toxic).

Control: Always maintain neutral pH and avoid oxidizing conditions unless controlled.

Part 5: Risk Mitigation & Handling Protocols
Handling Workflow
Due to its hygroscopic nature and irritation potential, ATPC should be handled using a "No-

Contact" protocol.

Required PPE:

Nitrile gloves (Double gloving recommended for solutions >1 M).

Chemical splash goggles.

Lab coat with long sleeves.

Engineering Controls:

Primary: Fume hood.

High Purity: Glovebox (Argon atmosphere) is required to prevent water absorption which

alters stoichiometry in catalysis.

Experimental Protocol: Safe Transfer & Solubilization
This protocol ensures precise dosing without moisture contamination or exposure.
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Preparation: Dry the outer container with a lint-free wipe before opening. If the compound

has solidified/caked, do not use a metal spatula vigorously (spark risk). Use a Teflon-coated

spatula.

Weighing:

Option A (Air Sensitive): Weigh inside a glovebox.

Option B (Benchtop): Tare a dry vial with a septum cap. Quickly transfer solid ATPC. Cap

immediately. Purge headspace with Nitrogen.

Solubilization: Inject anhydrous solvent (e.g., Dichloromethane, Acetonitrile) through the

septum. Dissolve via sonication if necessary.

Cleanup: Wipe all surfaces with a 10% ethanol/water mix. Dispose of wipes as hazardous

solid waste.

Visualization: Emergency Response Logic
The following decision tree outlines the immediate response to a spill or exposure.

Incident Detected Identify Type

Skin/Eye ContactExposure

Benchtop Spill

Release

Flush Water (15 min)
Do NOT use neutralizers

Absorb with Vermiculite
or Dry Sand

Seek Medical Review
(SDS Section 4)

Dispose as
Halogenated Organic Waste

Click to download full resolution via product page

Caption: Figure 2. Decision logic for ATPC exposure and spill management. Note: Avoid

organic solvents for skin cleanup as they facilitate dermal absorption.

Part 6: Environmental Impact & Disposal
Aquatic Toxicity: Quaternary phosphonium salts are known to be highly toxic to aquatic

organisms (EC50 < 1 mg/L for many analogues). The cationic headgroup binds strongly to fish

gills and microbial cell walls in wastewater treatment plants.
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Disposal Protocol:

Never dispose of ATPC solutions down the drain.

Collect in a dedicated "Halogenated Organic Waste" container.

Label clearly as "Phosphonium Salt – Toxic to Aquatic Life."

For solid spills, sweep into a container; do not wash away with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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